Cas no 1185302-09-3 ({[1-(methylsulfonyl)-3-piperidinyl]methyl}amine hydrochloride)

• Product Name: {[1-(methylsulfonyl)-3-piperidinyl]methyl}amine hydrochloride
• CAS No: 1185302-09-3
• MF: C₇H₁₇ClN₂O₂S
• MW: 228.740079641342
• MDL: MFCD12027119
• CID: 4576200
• Update Time: 2025-11-06

{[1-(methylsulfonyl)-3-piperidinyl]methyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(methylsulfonyl)-3-piperidinyl]methyl}amine hydrochloride

• MDL： MFCD12027119
• Inchi： 1S/C7H16N2O2S.ClH/c1-12(10,11)9-4-2-3-7(5-8)6-9;/h7H,2-6,8H2,1H3;1H
• InChI Key： QTUPVXCPXGCLDR-UHFFFAOYSA-N
• SMILES： S(N1CCCC(CN)C1)(=O)(=O)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on {[1-(methylsulfonyl)-3-piperidinyl]methyl}amine hydrochloride

Comprehensive Overview of {[1-(Methylsulfonyl)-3-piperidinyl]methyl}amine Hydrochloride (CAS No. 1185302-09-3)

{[1-(Methylsulfonyl)-3-piperidinyl]methyl}amine hydrochloride (CAS No. 1185302-09-3) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, characterized by its unique piperidinyl backbone and methylsulfonyl functional group, has garnered attention for its potential role in drug development, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in targeting central nervous system (CNS) disorders, given its structural resemblance to bioactive molecules that interact with neural pathways.

The chemical structure of {[1-(methylsulfonyl)-3-piperidinyl]methyl}amine hydrochloride features a piperidine ring substituted with a methylsulfonyl group at the 1-position and an aminomethyl moiety at the 3-position, forming a hydrochloride salt for enhanced stability. This configuration is critical for its solubility and reactivity, making it a versatile intermediate in medicinal chemistry. Recent studies highlight its potential in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating specific protein-protein interactions is a key therapeutic strategy.

In the context of current scientific trends, CAS No. 1185302-09-3 aligns with the growing demand for small-molecule therapeutics and precision medicine. Its sulfonamide derivative properties are particularly relevant to researchers investigating kinase inhibitors and G-protein-coupled receptor (GPCR) targets, which are hotspots in oncology and metabolic disease research. The compound's hydrogen-bonding capacity and lipophilic balance further enhance its drug-likeness, as predicted by computational ADMET models.

From a synthetic chemistry perspective, {[1-(methylsulfonyl)-3-piperidinyl]methyl}amine hydrochloride is synthesized via multi-step organic reactions, including reductive amination and sulfonylation, with rigorous purification to ensure high purity (>98%). Its HPLC and NMR profiles are well-documented, facilitating quality control in industrial-scale production. The compound's stability under ambient conditions and compatibility with common solvents like DMSO and methanol make it a practical choice for high-throughput screening assays.

Emerging applications of this compound also extend to proteomics and chemical biology, where it serves as a building block for bioconjugation or affinity probes. Its hydrochloride salt form ensures improved bioavailability, a feature highly sought after in preclinical development. Notably, its low cytotoxicity in vitro models has spurred interest in repurposing it for anti-inflammatory or immunomodulatory applications, aligning with the trend toward multi-target drug discovery.

As the pharmaceutical industry shifts toward fragment-based drug design, CAS No. 1185302-09-3 exemplifies a valuable scaffold for optimizing binding affinity and selectivity. Its structure-activity relationship (SAR) data are actively curated in databases like PubChem and ChEMBL, aiding virtual screening campaigns. Furthermore, its relevance to catalysis and asymmetric synthesis underscores its cross-disciplinary utility.

In summary, {[1-(methylsulfonyl)-3-piperidinyl]methyl}amine hydrochloride represents a promising candidate for advancing targeted therapy and chemical tool development. Its integration into AI-driven drug discovery pipelines and compatibility with green chemistry principles further solidify its standing in modern research. For scientists seeking reliable building blocks or pharmacophores, this compound offers a compelling combination of functionality and adaptability.